Cas no 20423-20-5 (1-chloro-2-(diethoxymethyl)-4-nitro-benzene)

• Product Name: 1-chloro-2-(diethoxymethyl)-4-nitro-benzene
• CAS No: 20423-20-5
• MF: C₁₁H₁₄ClNO₄
• MW: 259.686162471771
• CID: 1393916
• PubChem ID: 12840038
• Update Time: 2025-07-22

1-chloro-2-(diethoxymethyl)-4-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-(diethoxymethyl)-4-nitro-benzene
• 1-Chloro-2-(diethoxymethyl)-4-nitrobenzene
• benzene, 1-chloro-2-(diethoxymethyl)-4-nitro-
• LogP
• 20423-20-5
• CID 12840038
• BS-32079
• DTXSID501264741

• Inchi： 1S/C11H14ClNO4/c1-3-16-11(17-4-2)9-7-8(13(14)15)5-6-10(9)12/h5-7,11H,3-4H2,1-2H3
• InChI Key： JFLYMTLKDYMKRQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(OCC)OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.06122
• Monoisotopic Mass: 259.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6

Additional information on 1-chloro-2-(diethoxymethyl)-4-nitro-benzene

Comprehensive Overview of 1-Chloro-2-(diethoxymethyl)-4-nitro-benzene (CAS No. 20423-20-5)

1-Chloro-2-(diethoxymethyl)-4-nitro-benzene (CAS No. 20423-20-5) is a specialized organic compound with a unique molecular structure, combining a nitro group, a chloro substituent, and a diethoxymethyl moiety on a benzene ring. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. Researchers and industry professionals frequently search for terms like "synthesis of 1-chloro-2-(diethoxymethyl)-4-nitro-benzene" or "CAS 20423-20-5 applications," reflecting its growing relevance in synthetic chemistry.

The compound's nitro-aromatic backbone makes it a valuable precursor for further chemical modifications. Its electron-withdrawing nitro group enhances reactivity in nucleophilic substitution reactions, a feature often exploited in the development of high-performance dyes and advanced polymers. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with global demands for sustainable chemical processes.

In the pharmaceutical sector, 1-Chloro-2-(diethoxymethyl)-4-nitro-benzene serves as a key intermediate for drug discovery. Its structural motifs are found in compounds targeting anti-inflammatory and antimicrobial pathways. Searches for "nitrobenzene derivatives in medicine" highlight its potential in developing next-generation therapeutics. Additionally, its stability under various conditions makes it suitable for long-term storage, a critical factor for industrial-scale production.

From a material science perspective, this compound's ability to form covalent bonds with other functional groups enables the creation of customized molecular architectures. This property is particularly valuable in designing organic electronic materials, where precise control over molecular interactions is essential. Queries like "CAS 20423-20-5 in OLEDs" or "nitrobenzene-based semiconductors" underscore its role in cutting-edge technologies.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize 1-Chloro-2-(diethoxymethyl)-4-nitro-benzene, ensuring purity and consistency for research and industrial use. The compound's solubility in organic solvents like ethanol and dichloromethane further expands its utility in laboratory settings. Recent advancements in computational chemistry have also facilitated predictive modeling of its reactivity, addressing common search queries like "molecular docking with nitrobenzene derivatives."

As regulatory frameworks evolve, compliance with REACH and other chemical safety standards remains a priority for manufacturers handling CAS 20423-20-5. Transparent documentation of its toxicological profile and environmental persistence ensures safe handling practices. This aligns with the broader industry shift toward responsible chemical management, a topic frequently searched alongside terms like "nitrobenzene biodegradation."

In conclusion, 1-Chloro-2-(diethoxymethyl)-4-nitro-benzene (CAS No. 20423-20-5) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from drug development to advanced materials—continue to drive research and industrial adoption. By addressing trending topics such as sustainability and computational design, this compound remains at the forefront of scientific inquiry, meeting the demands of a dynamic global market.